Cas no 131831-03-3 (1-{[(7S,9aS)-2-(pyrimidin-2-yl)octahydro-2H-pyrido[1,2-a]pyrazin-7-yl]methyl}pyrrolidine-2,5-dione)

• Product Name: 1-{[(7S,9aS)-2-(pyrimidin-2-yl)octahydro-2H-pyrido[1,2-a]pyrazin-7-yl]methyl}pyrrolidine-2,5-dione
• CAS No: 131831-03-3
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 1228953
• PubChem ID: 183092
• Update Time: 2025-04-20

1-{[(7S,9aS)-2-(pyrimidin-2-yl)octahydro-2H-pyrido[1,2-a]pyrazin-7-yl]methyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{[(7S,9aS)-2-(pyrimidin-2-yl)octahydro-2H-pyrido[1,2-a]pyrazin-7-yl]methyl}pyrrolidine-2,5-dione
• 2GT50C8U60
• BDBM50187390
• YFA40865
• CP-93,393
• DTXSID801336204
• Sunepitron [INN]
• Sunepitron Free Base
• 2,5-Pyrrolidinedione, 1-(((7S,9aS)-octahydro-2-(2-pyrimidinyl)-2H-pyrido(1,2-a)pyrazin-7-yl)methyl)-
• 131831-03-3
• sunepitron
• Cp 93393
• CP-93393
• SCHEMBL9688182
• CHEMBL2111058
• CHEMBL380369
• UNII-2GT50C8U60
• sunepitronum
• CP 93,393
• 1-(2-pyrimidin-2-yl-octahydropyrido(1,2-a)pyrazin-7-ylmethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C17H23N5O2/c23-15-4-5-16(24)22(15)11-13-2-3-14-12-21(9-8-20(14)10-13)17-18-6-1-7-19-17/h1,6-7,13-14H,2-5,8-12H2/t13-,14-/m0/s1
• InChI Key： UXWBIYCPUVWKHP-KBPBESRZSA-N
• SMILES： O=C1CCC(N1C[C@H]1CC[C@H]2CN(C3N=CC=CN=3)CCN2C1)=O

Computed Properties

• Exact Mass: 329.18539
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.64